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Compound of Interest

Compound Name: A83586C

Cat. No.: B1664753 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent investigational compounds like A83586C are critical for maintaining a secure

and compliant laboratory environment. A83586C, a cyclodepsipeptide with antitumor

properties, must be managed as a hazardous substance throughout its lifecycle, from receipt to

final disposal, to mitigate risks to personnel and the environment.

This guide provides a comprehensive, step-by-step approach to the responsible disposal of

A83586C, based on established best practices for potent pharmaceutical compounds and

investigational drugs.

Immediate Safety and Handling Precautions
Before initiating any procedure involving A83586C, it is imperative that all personnel are

equipped with the appropriate Personal Protective Equipment (PPE). All handling of the

compound should take place within a certified chemical fume hood to minimize inhalation

exposure. An emergency eyewash station and safety shower must be readily accessible.

Recommended Personal Protective Equipment (PPE):

Gloves: Double chemotherapy-rated gloves are recommended.

Eye Protection: Safety goggles or a face shield.

Lab Coat: A disposable gown should be worn over a standard lab coat.
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Quantitative Data Summary
The following table summarizes key handling and disposal parameters for A83586C.

Parameter Guideline Source/Rationale

Chemical Name A 83586C PubChem

CAS Number 116364-81-9 TargetMol[1], BIOFOUNT[2]

Chemical Class
Cyclodepsipeptide, Antitumor

Agent
BIOFOUNT[2]

Known Hazards Potent cytotoxic agent
Inferred from antitumor

properties

Storage Conditions

Short term (days to weeks): 0-

4°C, Long term: -20°C. Store

in a dry, dark place.

BIOFOUNT[2]

Waste Categorization Hazardous Chemical Waste
General practice for potent

compounds

Final Disposal Method Incineration
Standard for cytotoxic and

investigational drug waste[3][4]

Experimental Protocols for Disposal
Protocol 1: Disposal of Unused Solid A83586C

Objective: To safely package and label unused solid A83586C for disposal as hazardous

chemical waste.

Methodology:

Work in a Chemical Fume Hood: To prevent inhalation exposure, perform all manipulations

within a certified chemical fume hood.

Containerization: If the original container is intact and properly sealed, ensure it is clearly

labeled as "Hazardous Waste: A83586C" and includes the approximate quantity. If
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transferring, use a compatible, sealable container.

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name, CAS number, and relevant hazard warnings.

Storage: Store the labeled container in a designated and secure hazardous waste

accumulation area, away from incompatible materials.

Protocol 2: Disposal of A83586C Solutions

Objective: To safely collect and store solutions containing A83586C for disposal.

Methodology:

Waste Collection: In a chemical fume hood, carefully pour the A83586C solution into a

designated, leak-proof, and clearly labeled hazardous waste container.

Avoid Mixing: Do not mix A83586C waste with other incompatible waste streams. If

dissolved in an organic solvent, it should be added to the appropriate organic hazardous

waste container.

Secure Sealing: Ensure the waste container is securely sealed after adding the waste.

Labeling: The waste container must be properly labeled with "Hazardous Waste" and a list of

its contents, including "A83586C" and the solvent(s).

Storage: Store the container in the designated satellite accumulation area until it is ready for

pickup by a certified hazardous waste disposal service.[1]

Protocol 3: Decontamination and Disposal of Contaminated Labware

Objective: To safely decontaminate and dispose of labware and materials that have come into

contact with A83586C.

Methodology:

Sharps: Immediately dispose of any sharps (needles, syringes, etc.) contaminated with

A83586C into a designated, puncture-resistant, and clearly labeled "Chemically
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Contaminated Sharps" container. Do not recap needles.

Non-Sharps Solid Waste: Collect all solid waste (gloves, pipette tips, tubes, etc.)

contaminated with A83586C in a designated, leak-proof container or bag lined with a durable

plastic bag, clearly labeled as "Hazardous Chemical Waste."

Glassware: Reusable glassware should be decontaminated by rinsing with a suitable

solvent, followed by washing with soap and water. The initial solvent rinse should be

collected as hazardous waste. Disposable glassware should be disposed of as hazardous

waste.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of A83586C.
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A83586C Disposal Workflow
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Caption: Workflow for the safe disposal of A83586C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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